Cas no 36234-66-9 (2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one)
36234-66-9 structure
Product Name:2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
CAS No:36234-66-9
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD21117211
CID:1111508
PubChem ID:21941906
Update Time:2025-04-20
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6,7-dihydro-4(5H)-Benzothiazolone
- 2-amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
- 2-amino-6,7-dihydro-5H-benzothiazol-4-one
- 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
- AYSCUQOLIIAARX-UHFFFAOYSA-N
- AK541648
- 2-amino-oxo-4,5,6,7-tetrahydrobenzothiazole
- MFCD21117211
- 36234-66-9
- SCHEMBL6092821
- C74864
- SY147133
- EN300-117947
- AKOS014306040
- Z1251334252
- 2-amino-6,7-dihydro-5H-1,3-benzothiazol-4-one
- CS-0155449
- DS-19119
-
- MDL: MFCD21117211
- Inchi: 1S/C7H8N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2,(H2,8,9)
- InChI Key: AYSCUQOLIIAARX-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C(CCCC1=2)=O
Computed Properties
- Exact Mass: 168.03573406g/mol
- Monoisotopic Mass: 168.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.2
- XLogP3: 1.1
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005842-1g |
2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one |
36234-66-9 | 95% | 1g |
$392.00 | 2023-09-02 | |
| Alichem | A059005842-5g |
2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one |
36234-66-9 | 95% | 5g |
$1329.80 | 2023-09-02 | |
| Alichem | A059005842-10g |
2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one |
36234-66-9 | 95% | 10g |
$1887.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO743-200mg |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 200mg |
370.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO743-50mg |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 50mg |
148.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO743-1g |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 1g |
1296.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK123-250mg |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 250mg |
1381CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK123-1g |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 1g |
3469CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK123-100mg |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 100mg |
660CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK123-5g |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one |
36234-66-9 | 97% | 5g |
11397CNY | 2021-05-08 |
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
36234-66-9 (2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one) Related Products
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